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Compound of Interest

Compound Name: Tedizolid-13C,d3

Cat. No.: B12419022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tedizolid-13C,d3, an isotopically

labeled form of the oxazolidinone antibiotic Tedizolid. This document details its molecular

structure, physicochemical properties, and its critical role as an internal standard in

bioanalytical methods. Detailed experimental protocols for its use in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) for the quantification of Tedizolid are also provided,

along with relevant pharmacokinetic data for the parent compound.

Introduction to Tedizolid and its Labeled Analog
Tedizolid is a potent, second-generation oxazolidinone antibiotic effective against a wide range

of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[1][2]

Its mechanism of action involves the inhibition of bacterial protein synthesis by binding to the

50S ribosomal subunit.[3] Tedizolid is administered as a phosphate prodrug, which is rapidly

converted to the active moiety, tedizolid, by endogenous phosphatases.[3]

Tedizolid-13C,d3 is a stable isotope-labeled version of Tedizolid, specifically designed for use

as an internal standard in quantitative bioanalytical assays.[4][5] The incorporation of one

carbon-13 atom and three deuterium atoms introduces a mass shift of +4 Da, allowing for its

clear differentiation from the unlabeled analyte in mass spectrometry-based methods, without

significantly altering its chemical and physical behavior.
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Molecular Structure and Physicochemical
Properties
The structural difference between Tedizolid and its isotopically labeled analog lies in the methyl

group attached to the tetrazole ring. In Tedizolid-13C,d3, this methyl group is composed of a

carbon-13 atom and three deuterium atoms.

Tedizolid

Tedizolid-13C,d3

* Isotopic Label:
- 1x 13C

- 3x D

Click to download full resolution via product page

Figure 1: Molecular Structures of Tedizolid and Tedizolid-13C,d3.

Data Presentation: Physicochemical Properties and
Isotopic Purity
The key physicochemical properties of Tedizolid and Tedizolid-13C,d3 are summarized below.

This data is essential for the development and validation of analytical methods.
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Property Tedizolid Tedizolid-13C,d3 Reference(s)

Molecular Formula C₁₇H₁₅FN₆O₃ C₁₆¹³CH₁₂D₃FN₆O₃ [6]

Molecular Weight ~370.34 g/mol ~374.36 g/mol [1]

CAS Number 856866-72-3 2931763-72-1 [6]

Isotopic Purity N/A
≥99% deuterated

forms (d₁-d₃)
[5]

Solubility
Soluble in DMSO,

Methanol

Soluble in Acetonitrile,

DMSO, Methanol
[4]

Application in Bioanalytical Methods
The primary application of Tedizolid-13C,d3 is as an internal standard (IS) for the accurate

quantification of Tedizolid in biological matrices such as plasma and serum, using isotopic

dilution mass spectrometry.[5] Its structural and chemical similarity to the analyte ensures that it

behaves almost identically during sample preparation (e.g., extraction) and chromatographic

separation, thus compensating for any analyte loss or matrix effects.

Experimental Workflow: Quantification of Tedizolid
The following diagram illustrates a typical workflow for the quantification of Tedizolid in a

biological sample using Tedizolid-13C,d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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